Cas no 62821-26-5 (Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid)

Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid structure
62821-26-5 structure
Product Name:Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid
CAS No:62821-26-5
MF:C9H12O4
MW:184.189183235168
CID:430436
PubChem ID:14226066
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid
    • bicyclo[2.2.1]heptane-3,3-dicarboxylic acid
    • 62821-26-5
    • DTXSID70557677
    • SCHEMBL2761577
    • Inchi: 1S/C9H12O4/c10-7(11)9(8(12)13)4-5-1-2-6(9)3-5/h5-6H,1-4H2,(H,10,11)(H,12,13)
    • InChI Key: BWWABJCTNYPMGD-UHFFFAOYSA-N
    • SMILES: OC(C1(C(=O)O)CC2CCC1C2)=O

Computed Properties

  • Exact Mass: 184.07356
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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